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Compound of Interest

Compound Name:
1-(4-Methoxyphenyl)-4-(4-

nitrophenyl)piperazine

Cat. No.: B016759 Get Quote

Essential Safety and Handling Guide for 1-(4-
Methoxyphenyl)-4-(4-nitrophenyl)piperazine
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-(4-Methoxyphenyl)-4-(4-
nitrophenyl)piperazine. Adherence to these protocols is essential for ensuring laboratory

safety and minimizing exposure risks.

Chemical and Physical Properties
A summary of the key quantitative data for 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine
is presented below.
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Property Value Reference

CAS Number 74852-61-2

Molecular Formula C17H19N3O3 [1]

Molecular Weight 313.35 g/mol [1]

Physical Form Solid

Purity Typically ≥97%

Storage Temperature
Room Temperature (Sealed in

dry)

Operational Protocols
The following sections detail the step-by-step procedures for the safe handling, storage, and

disposal of 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling this compound.[2] The required

equipment is outlined below.
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PPE Category Specification Rationale

Eye and Face Protection

ANSI-approved safety goggles

that form a tight seal around

the eyes.[3] A full-face shield

should be worn over goggles

when there is a significant risk

of splashing.[3][4]

Protects against splashes,

dust, and vapors which can

cause serious eye irritation.[5]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber for extended

contact, Nitrile for splash

protection).[2][6] Gloves must

be inspected for integrity

before each use.[7]

Prevents skin contact, as the

compound may cause skin

irritation.[5]

Body Protection

A flame-resistant laboratory

coat, fully buttoned.[2] For

procedures with a higher risk

of splashing, a chemical-

resistant apron or coveralls

should be worn.[2]

Provides a barrier against

accidental spills and

contamination of personal

clothing.[7]

Footwear
Fully enclosed, chemical-

resistant shoes.[2]

Protects feet from spills and

falling objects.

Respiratory Protection

All handling of the solid

compound must occur in a

certified chemical fume hood.

[2] For emergencies or if

engineering controls are

insufficient, use an air-purifying

respirator (APR) with organic

vapor cartridges.[2]

Minimizes inhalation of dust

and vapors, which may cause

respiratory tract irritation.[5]

Safe Handling and Storage Protocol
Engineering Controls:
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All work with 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine must be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[2]

Ensure safety showers and eyewash stations are readily accessible and have been recently

tested.[2]

Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for

any signs of degradation.[7]

Weighing and Transfer: Conduct all weighing and transfers of the solid material within the

fume hood to contain any dust.[2] Use non-sparking tools to prevent ignition sources.[7]

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

General Hygiene: Avoid contact with skin and eyes.[7] Do not eat, drink, or smoke in the

laboratory area.[8] Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[9]

Storage:

Store the compound in a tightly closed, properly labeled container.[7]

Keep the container in a dry, cool, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.[7][10]

Spill and Emergency Procedures
Spill Response:

Evacuation: Evacuate non-essential personnel from the immediate spill area.

Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: For solid spills, avoid generating dust.[7] Carefully sweep up the material using

non-sparking tools and place it into a suitable, labeled container for hazardous waste
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disposal.[7][9]

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water. All cleaning materials should be disposed of as hazardous waste.

PPE: Wear the full recommended PPE during the entire cleanup process.

First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[7]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with

plenty of soap and water.[7] Seek medical advice if irritation occurs.[9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[7] Seek immediate medical attention.

Ingestion: Do not induce vomiting.[7] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[7] Call a physician or poison control center immediately.[7]

Disposal Plan
All waste containing 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine must be treated as

hazardous waste.

Waste Collection: Collect all waste material (including contaminated PPE, spill cleanup

materials, and empty containers) in a designated, sealed, and clearly labeled hazardous

waste container.[7]

Disposal Method: The material should be disposed of through a licensed chemical

destruction facility or by controlled incineration with flue gas scrubbing.[7]

Environmental Precautions: Do not allow the chemical or its containers to enter drains or

sewer systems.[7] Discharge into the environment must be avoided.[7]

Workflow Visualization
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The following diagram illustrates the standard workflow for the safe handling of 1-(4-
Methoxyphenyl)-4-(4-nitrophenyl)piperazine, from preparation to disposal.

Safe Handling Workflow

1. Preparation
- Verify Fume Hood

- Don Full PPE

2. Handling
- Weigh & Transfer in Hood
- Use Non-Sparking Tools

3. Experimental Use
- Conduct Reaction in Hood

- Monitor for Spills

Spill Response
- Evacuate & Ventilate
- Contain & Clean Up

If Spill Occurs

4. Storage
- Tightly Sealed Container
- Cool, Dry, Ventilated Area

Store Unused
Material

5. Decontamination
- Clean Work Area

- Remove PPE Correctly

Post-Experiment

6. Waste Disposal
- Segregate Hazardous Waste
- Arrange Licensed Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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